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Compound of Interest

Compound Name: Triazinetriethanol

Cat. No.: B1681375

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to formulating and evaluating
metalworking fluids (MWFs) incorporating Triazinetriethanol. This document outlines the
function of Triazinetriethanol, formulation guidelines, and detailed protocols for performance
testing, including antimicrobial efficacy, corrosion inhibition, and fluid stability.

Introduction to Triazinetriethanol in Metalworking
Fluids

Hexahydro-1,3,5-tris(2-hydroxyethyl)-s-triazine, commonly known as Triazinetriethanol, is a
broad-spectrum biocide widely used in water-based metalworking fluids. Its primary function is
to control the growth of bacteria and fungi, which can cause fluid degradation, foul odors, and
pose health risks to workers. Triazinetriethanol belongs to the class of formaldehyde-releasing
biocides, providing its antimicrobial effect through the slow release of formaldehyde in the
aqueous environment of the MWF. Beyond its biocidal properties, it also contributes to
corrosion inhibition.

Core Functions and Properties

» Biocidal Activity: Effective against a wide range of bacteria and fungi commonly found in
MWEF systems.

o Corrosion Inhibition: Offers protection for ferrous and some non-ferrous metals.
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» pH Buffering: Can help maintain the alkaline environment of the MWF, which is crucial for
both performance and microbial control.

o Formaldehyde-Releasing: The mechanism of action relies on the hydrolysis of the triazine
ring to release formaldehyde, a potent antimicrobial agent.

A typical semi-synthetic metalworking fluid is a complex mixture of a base oil, emulsifiers,
corrosion inhibitors, and other performance additives diluted in water. Triazinetriethanol is
incorporated into the concentrate, which is then diluted to the final use concentration, typically
ranging from 3% to 10%.

Data Presentation: Performance of
Triazinetriethanol

The following tables summarize representative quantitative data on the performance of
Triazinetriethanol in a model semi-synthetic metalworking fluid.

Table 1: Antimicrobial Efficacy of Triazinetriethanol

Triazinetriethanol .
. . . . Log Reduction after 24
Microorganism Concentration (ppm in

diluted fluid) hours
Pseudomonas aeruginosa 1000 >6
Escherichia coli 1000 > 6
Staphylococcus aureus 1000 > 6
Fusarium solani 1500 >4
Candida albicans 1500 >4

Table 2: Corrosion Inhibition Performance of Triazinetriethanol
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Triazinetriethanol

Concentration Corrosion Rate Inhibition
Metal Coupon L o
(ppm in diluted (mpy) Efficiency (%)
fluid)
Cast Iron 0 (Control) 15.2
Cast Iron 1500 1.8 88.2
Aluminum 0 (Control) 2.5
Aluminum 1500 0.5 80.0

Table 3: Stability of Semi-Synthetic Metalworking Fluid Containing Triazinetriethanol

Test Parameter Test Condition Result

Emulsion Stability 24 hours at 25°C No phase separation
pH Initial 9.2

pH After 4 weeks 8.9

Hard Water Stability (400 ppm
CaCl2)

24 hours Stable emulsion

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are based on
industry-standard test methods.

Protocol for Evaluating Antimicrobial Efficacy (Based on
ASTM E2275)

Objective: To determine the effectiveness of Triazinetriethanol in controlling microbial growth
in a metalworking fluid.

Materials:
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e Triazinetriethanol
o Base metalworking fluid concentrate (without biocide)
 Sterile deionized water

o Bacterial and fungal inoculums (Pseudomonas aeruginosa, Escherichia coli, Staphylococcus
aureus, Fusarium solani, Candida albicans)

 Sterile flasks or beakers

 Incubator

o Plate count agar (for bacteria) and Sabouraud dextrose agar (for fungi)
o Pipettes, spreaders, and other standard microbiology lab equipment
Procedure:

o Preparation of Test Fluid: Prepare the metalworking fluid dilution by adding the base
concentrate to sterile deionized water to the desired final concentration (e.g., 5%). Add
Triazinetriethanol to achieve the target concentrations (e.g., 1000 ppm, 1500 ppm). Include
a control sample with no biocide.

 Inoculation: Inoculate each test fluid with a known concentration of the test microorganism
(e.g., 10"6 CFU/mL).

 Incubation: Incubate the inoculated fluids at a relevant temperature (e.g., 25-30°C) with
gentle agitation.

o Sampling and Plating: At specified time intervals (e.g., 0, 24, 48 hours), draw samples from
each flask. Perform serial dilutions and plate onto the appropriate agar medium.

o Enumeration: After incubation of the plates, count the number of colonies to determine the
concentration of viable microorganisms (CFU/mL).

o Calculation of Log Reduction: Calculate the log reduction in microbial population compared
to the initial inoculum level.
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Protocol for Corrosion Inhibition Testing (Based on
ASTM G31)

Objective: To evaluate the effectiveness of Triazinetriethanol in preventing corrosion of metal

surfaces.

Materials:

Metal coupons (e.g., cast iron, aluminum) of known surface area and weight
Metalworking fluid with and without Triazinetriethanol

Glass beakers

Constant temperature bath

Cleaning agents (e.g., inhibited hydrochloric acid, acetone)

Analytical balance

Procedure:

Coupon Preparation: Clean the metal coupons according to ASTM G1 standard practice for
preparing, cleaning, and evaluating corrosion test specimens. Weigh each coupon
accurately.

Immersion: Fully immerse the prepared coupons in the test fluids (with and without
Triazinetriethanol) in separate beakers.

Incubation: Place the beakers in a constant temperature bath at a specified temperature
(e.g., 50°C) for a set duration (e.g., 24 hours).

Coupon Cleaning and Re-weighing: After the immersion period, remove the coupons, clean
them to remove any corrosion products according to ASTM G1, and re-weigh them.

Calculation of Corrosion Rate: Calculate the corrosion rate in mils per year (mpy) using the
following formula: Corrosion Rate (mpy) = (K x W) / (A x T x D) where K = a constant (3.45 x
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1076 for mpy), W = mass loss in grams, A = area in cm”2, T = time of exposure in hours, and
D = density of the metal in g/cm”3.

o Calculation of Inhibition Efficiency: Inhibition Efficiency (%) = [(CR_control - CR_inhibitor) /
CR_control] x 100 where CR_control is the corrosion rate of the control fluid and
CR_inhibitor is the corrosion rate of the fluid with Triazinetriethanol.

Protocol for Emulsion Stability Testing

Objective: To assess the stability of the metalworking fluid emulsion containing
Triazinetriethanol.

Materials:

Metalworking fluid concentrate with Triazinetriethanol

Deionized water and hard water (e.g., 400 ppm CaCl2)

Graduated cylinders

Stirrer

Procedure:

o Emulsion Preparation: Prepare the metalworking fluid emulsion by adding the concentrate to
water (both deionized and hard water in separate tests) in a graduated cylinder at the
desired dilution (e.g., 5%). Invert the cylinder a set number of times (e.g., 10 times) to ensure
thorough mixing.

e Observation: Allow the cylinders to stand undisturbed at room temperature.

o Evaluation: Observe the emulsions at regular intervals (e.g., 1, 4, 8, 24 hours) for any signs
of instability, such as creaming (an upper layer of concentrated emulsion), sedimentation (a
lower layer of sediment), or complete phase separation (oiling out). Record the volume of
any separated layers.

Mandatory Visualizations
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The following diagrams illustrate key concepts related to the use of Triazinetriethanol in
metalworking fluids.

Biocidal Mechanism: Formaldehyde Release

Triazinetriethanol
(C9H21N303)
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Caption: Biocidal mechanism of Triazinetriethanol.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1681375?utm_src=pdf-body
https://www.benchchem.com/product/b1681375?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681375?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Formulation and Testing Workflow
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Caption: Workflow for MWF formulation and testing.

 To cite this document: BenchChem. [Application Notes and Protocols for Formulating
Metalworking Fluids with Triazinetriethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681375#formulating-metalworking-fluids-with-
triazinetriethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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